Cas no 161327-44-2 (4,8-diethoxyquinoline)

• Product Name: 4,8-diethoxyquinoline
• CAS No: 161327-44-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1057614
• PubChem ID: 45094473
• Update Time: 2025-04-20

4,8-diethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-diethoxyquinoline
• Quinoline, 4,8-diethoxy- (9CI)
• 161327-44-2

• Inchi： 1S/C13H15NO2/c1-3-15-11-8-9-14-13-10(11)6-5-7-12(13)16-4-2/h5-9H,3-4H2,1-2H3
• InChI Key： GUAQWSCWQLVSIU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C2C(=CC=CC2=1)OCC

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• PSA: 31.35